Cas no 1212176-15-2 (4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1212176-15-2
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD09863709
• CID: 5177211
• Update Time: 2025-10-29

4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1R)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide
• (r)-4-(1-Aminoethyl)-n,n-dimethylbenzenesulfonamide
• Benzenesulfonamide, 4-[(1R)-1-aminoethyl]-N,N-dimethyl-
• 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide

• MDL： MFCD09863709
• Inchi： 1S/C10H16N2O2S/c1-8(11)9-4-6-10(7-5-9)15(13,14)12(2)3/h4-8H,11H2,1-3H3/t8-/m1/s1
• InChI Key： WCMBYFGFGNENKB-MRVPVSSYSA-N
• SMILES： S(C1C=CC(=CC=1)[C@@H](C)N)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1212176-15-2)

The compound 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1212176-15-2) is a chiral sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 1R-configuration and the presence of a dimethylamino group, make it a valuable intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for neurological and metabolic disorders.

One of the key reasons for the growing interest in 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide is its role as a building block for small-molecule inhibitors. In recent years, the demand for chiral sulfonamides has surged due to their ability to modulate enzyme activity and receptor interactions. This compound's stereospecificity is crucial for achieving high selectivity in drug design, a topic frequently searched by professionals in medicinal chemistry and pharmacology. Its CAS No. 1212176-15-2 is often referenced in patent literature and academic journals, highlighting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide involves multi-step processes that emphasize enantioselective synthesis. This aligns with the current trend toward sustainable and efficient synthetic methodologies, a hot topic in green chemistry forums. The compound's sulfonamide moiety is also of interest due to its stability and versatility, making it a popular subject in discussions about molecular scaffolds for drug development.

In addition to its pharmaceutical applications, 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide is studied for its physicochemical properties, such as solubility and lipophilicity. These characteristics are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a frequently searched term in pharmacokinetics. Researchers are exploring how modifications to its structure could optimize these properties, addressing common challenges in drug formulation.

The compound's chiral center at the 1-position of the ethylamino group is another focal point for investigations. Chirality plays a pivotal role in the efficacy and safety of pharmaceuticals, a concern often raised in regulatory discussions. As such, 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide serves as a model for studying stereochemical purity and its impact on biological activity.

Beyond its scientific significance, this compound is also a subject of interest in intellectual property and patent landscapes. Companies and academic institutions are actively filing patents related to its derivatives, reflecting its commercial potential. Searches for "sulfonamide-based therapeutics" and "chiral drug intermediates" often lead to discussions about this molecule, underscoring its prominence in the field.

In summary, 4-(1R)-1-aminoethyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1212176-15-2) is a versatile and highly studied compound with broad applications in drug discovery and development. Its structural attributes, synthetic challenges, and biological relevance make it a recurring topic in both academic and industrial research. As the demand for precision medicine and targeted therapies grows, this compound is poised to remain at the forefront of innovative chemical and pharmaceutical research.